Cas no 82787-69-7 (5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER)

5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester is a heterocyclic organic compound featuring a benzo[b]thiophene core with a methyl substituent at the 5-position and a methyl ester group at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and material science. The ester functionality enhances solubility and reactivity, facilitating further derivatization. Its rigid aromatic framework contributes to stability, while the thiophene moiety offers potential for coordination chemistry. The compound is valued for its consistent purity and well-characterized properties, making it suitable for research and industrial processes requiring precise molecular building blocks.

5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER structure

82787-69-7 structure

Product Name:5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER

CAS No:82787-69-7

MF:C₁₁H₁₀O₂S

MW:206.260901927948

MDL:MFCD11044569

CID:988165

PubChem ID:13662971

Update Time:2025-10-18

5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

- 5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
- methyl 5-methyl-1-benzothiophene-2-carboxylate
- 82787-69-7
- 5-methylbenzo[b]thiophene-2-carboxylic acid methyl ester
- FT-0746490
- JYCDOAPNZAJTJA-UHFFFAOYSA-N
- MFCD11044569
- DTXSID10546101
- methyl 5-methylbenzo[b]thiophene-2-carboxylate
- SCHEMBL2895953
- methyl5-methylbenzo[b]thiophene-2-carboxylate
- HS-6448
- DB-075877
- MDL： MFCD11044569
- Inchi： 1S/C11H10O2S/c1-7-3-4-9-8(5-7)6-10(14-9)11(12)13-2/h3-6H,1-2H3
- InChI Key： JYCDOAPNZAJTJA-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=CC2C=C(C)C=CC1=2

Computed Properties

Exact Mass: 206.04015073g/mol
Monoisotopic Mass: 206.04015073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 54.5Å²

5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB386945-1 g	5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester; 95%	82787-69-7		1g	€391.30	2023-05-19
Matrix Scientific	130148-1g	5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester, 95%+	82787-69-7	95%	1g	$594.00	2023-09-05
abcr	AB386945-1g	5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester, 95%; .	82787-69-7	95%	1g	€391.30	2025-04-16
A2B Chem LLC	AC30208-250mg	5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER	82787-69-7	97%	250mg	$303.00	2024-04-19
A2B Chem LLC	AC30208-500mg	5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER	82787-69-7	97%	500mg	$419.00	2024-04-19
A2B Chem LLC	AC30208-1g	5-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER	82787-69-7	97%	1g	$572.00	2024-04-19
abcr	AB386945-5g	5-Methyl-benzo[b]thiophene-2-carboxylic acid methyl ester, 95%; .	82787-69-7	95%	5g	€1188.70	2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY371666-1g	Methyl 5-Methylbenzothiophene-2-carboxylate	82787-69-7	≥95%	1g	¥11250.00	2025-04-12